Cas no 50972-17-3 (Bacampicillin)

• Product Name: Bacampicillin
• CAS No: 50972-17-3
• MF: C₂₁H₂₇N₃O₇S
• MW: 465.519984483719
• MDL: MFCD00864977
• CID: 93777
• PubChem ID: 441397
• Update Time: 2025-05-27

Bacampicillin Chemical and Physical Properties

Names and Identifiers

• Bacampicillin
• Carampicillin
• Epitope ID:117129
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, 1-((ethoxycarbonyl)oxy)ethyl ester, (2S-(2alpha,5alpha,6beta(S*)))-
• PFOLLRNADZZWEX-FFGRCDKISA-N
• EN300-19766307
• Prestwick2_000416
• 8GM2J22278
• 1-[(ethoxycarbonyl)oxy]ethyl (2S,5R,6R)-6-[(2R)-2-amino-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• (2S,5R,6R)-6((R)-(2-Amino-2-phenylacetamido))-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid ester with ethyl 1-hydroxyethylcarbonate
• Penglobe
• BACAMPICILLIN [VANDF]
• CHEMBL1583
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-((AMINOPHENYLACETYL)AMINO)-3,3-DIMETHYL-7-OXO-, 1-((ETHOXYCARBONYL)OXY)ETHYL ESTER, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))-
• Bacampicilina
• Bacampicilline
• 1-ethoxycarbonyloxyethyl (2S,5R,6R)-6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Bacampicillinum [INN-Latin]
• SPBio_002311
• DTXSID2048030
• AKOS030526153
• CS-4753
• Q2878140
• C08122
• 1-Ethoxycarbonyloxyethyl (2S,5R,6R)-6((R)-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptan-2-carboxylat
• BSPBio_000372
• (2S,5R,6R)-1-(ethoxycarbonyloxy)ethyl 6-((R)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• NS00009109
• Bacampicilina [INN-Spanish]
• BAPC
• 1'-Ethoxycarbonyloxyethyl-(6-D-alpha-aminophenylacetamido)penicillanate
• DB01602
• Prestwick3_000416
• HY-B1149
• CHEBI:2968
• bacampicillinum
• BACAMPICILLIN [INN]
• BRD-A41698174-003-03-9
• 1-ethoxycarbonyloxyethyl (2S,5R,6R)-6-[[(2R)-2-amino-2-phenyl-acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;Bacampicillin
• SCHEMBL33818
• 6-((R)-2-Amino-2-phenylacetamido)penicillansaeure-(1-(ethoxycarbonyloxy)ethylester
• BACAMPICILLIN [MI]
• 1-[(ethoxycarbonyl)oxy]ethyl 6beta-[(2R)-2-amino-2-phenylacetamido]-2,2-dimethylpenam-3alpha-carboxylate
• BACAMPICILLIN [WHO-DD]
• BPBio1_000410
• Bacampicilline [INN-French]
• A828376
• GTPL12292
• D07487
• Prestwick0_000416
• NCGC00179582-01
• 1-[(ethoxycarbonyl)oxy]ethyl (2S,5R,6R)-6-{[(2R)-2-amino-2-phenylacetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Penglobe (TN)
• UNII-8GM2J22278
• 50972-17-3
• Bacampicillin (INN)
• Bacampicillin [INN:BAN]
• Prestwick1_000416
• BRD-A41698174-003-11-2
• BRD-A41698174-003-12-0

• MDL： MFCD00864977
• Inchi： 1S/C21H27N3O7S/c1-5-29-20(28)31-11(2)30-19(27)15-21(3,4)32-18-14(17(26)24(15)18)23-16(25)13(22)12-9-7-6-8-10-12/h6-11,13-15,18H,5,22H2,1-4H3,(H,23,25)/t11?,13-,14-,15+,18-/m1/s1
• InChI Key： PFOLLRNADZZWEX-FFGRCDKISA-N
• SMILES： S1C(C)(C)[C@H](C(=O)OC(C)OC(=O)OCC)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 465.15700
• Monoisotopic Mass: 465.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 163A^2

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 1.37
• Boiling Point: 678.4 °C at 760 mmHg
• Flash Point: 364.1 °C
• Refractive Index: 1.607
• PSA: 162.56000
• LogP: 2.32490

Bacampicillin Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Penicillins

Additional information on Bacampicillin

Bacampicillin: A Comprehensive Overview of the Pro-Drug Antibiotic (CAS No. 50972-17-3)

Bacampicillin (CAS No. 50972-17-3) is a semi-synthetic pro-drug of ampicillin, belonging to the beta-lactam class of antibiotics. As a broad-spectrum antibiotic, it is widely used to treat bacterial infections caused by susceptible organisms. The compound's unique pro-drug design enhances oral bioavailability, making it a preferred choice in clinical settings. This article delves into its mechanism of action, therapeutic applications, and current relevance in the era of antibiotic resistance.

The chemical structure of Bacampicillin includes an esterified form of ampicillin, which is hydrolyzed in vivo to release the active moiety. This modification addresses the poor absorption issues associated with ampicillin, improving patient compliance. With the rising global concern over antimicrobial resistance (AMR), understanding the pharmacokinetics of Bacampicillin hydrochloride and its role in combating infections remains critical. Researchers are increasingly exploring its efficacy against Gram-positive and Gram-negative bacteria, including strains resistant to conventional treatments.

Clinically, Bacampicillin tablets are prescribed for respiratory tract infections, urinary tract infections (UTIs), and skin infections. Its enhanced bioavailability allows for lower dosing frequencies, reducing side effects like gastrointestinal distress. Patients often search for "Bacampicillin vs Amoxicillin" comparisons, highlighting the need for clear differentiation. Unlike amoxicillin, Bacampicillin offers better tissue penetration and sustained release, though both share similar antibacterial spectra.

Recent studies have investigated Bacampicillin’s stability under varying pH conditions, a topic frequently queried in pharmaceutical forums. The compound’s degradation profile is crucial for formulation development, especially in pediatric and geriatric populations. Additionally, the cost-effectiveness of Bacampicillin is a hot topic, as healthcare systems prioritize affordable yet potent antibiotics.

From a regulatory perspective, Bacampicillin synthesis follows stringent Good Manufacturing Practices (GMP). Its CAS registry number (50972-17-3) ensures precise identification in pharmacopeias and research databases. As the demand for oral antibiotics with high bioavailability grows, Bacampicillin’s market potential continues to attract attention from generic drug manufacturers.

Environmental impact is another emerging focus. The degradation byproducts of Bacampicillin in wastewater are being studied to mitigate ecological risks. This aligns with the "green pharmacy" trend, where sustainable drug design is prioritized. Patients and practitioners alike search for "Bacampicillin side effects long-term," underscoring the need for balanced efficacy and safety data.

In conclusion, Bacampicillin (CAS No. 50972-17-3) exemplifies innovation in antibiotic therapy. Its pro-drug mechanism, coupled with optimized pharmacokinetics, positions it as a valuable tool against bacterial infections. As research evolves, addressing antibiotic stewardship and patient-specific dosing will further solidify its role in modern medicine.